Cas no 2648956-10-7 (2-bromo-6,6-difluorobicyclo3.1.0hexane)

• Product Name: 2-bromo-6,6-difluorobicyclo3.1.0hexane
• CAS No: 2648956-10-7
• MF: C₆H₇BrF₂
• MW: 197.020588159561
• MDL: MFCD34168331
• CID: 5643605
• PubChem ID: 155973442
• Update Time: 2025-06-14

2-bromo-6,6-difluorobicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,6-difluorobicyclo[3.1.0]hexane
• EN300-28244352
• 2648956-10-7
• 2-bromo-6,6-difluorobicyclo3.1.0hexane

• MDL： MFCD34168331
• Inchi： 1S/C6H7BrF2/c7-4-2-1-3-5(4)6(3,8)9/h3-5H,1-2H2
• InChI Key： ICGDNLABKIGYHW-UHFFFAOYSA-N
• SMILES： BrC1CCC2C(C21)(F)F

Computed Properties

• Exact Mass: 195.96992g/mol
• Monoisotopic Mass: 195.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 165.0±30.0 °C(Predicted)

Additional information on 2-bromo-6,6-difluorobicyclo3.1.0hexane

Comprehensive Overview of 2-bromo-6,6-difluorobicyclo[3.1.0]hexane (CAS No. 2648956-10-7)

2-bromo-6,6-difluorobicyclo[3.1.0]hexane (CAS No. 2648956-10-7) is a highly specialized bicyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of bicyclo[3.1.0]hexane derivatives, which are known for their strained ring systems and reactivity, making them valuable intermediates in synthetic chemistry.

The molecular structure of 2-bromo-6,6-difluorobicyclo[3.1.0]hexane features a bromine substituent at the 2-position and two fluorine atoms at the 6-position, creating a distinctive electronic and steric profile. This combination of halogens enhances the compound's reactivity, particularly in cross-coupling reactions and nucleophilic substitutions, which are pivotal in modern organic synthesis. Researchers have explored its utility in constructing complex molecular architectures, including fluorinated bioactive molecules, which are increasingly sought after in drug discovery due to their improved metabolic stability and bioavailability.

In the context of current trends, 2-bromo-6,6-difluorobicyclo[3.1.0]hexane aligns with the growing demand for fluorinated building blocks in medicinal chemistry. Fluorination is a key strategy in drug design, as evidenced by the rise of FDA-approved fluorinated drugs. This compound's difluoromethylene group (-CF₂-) mimics the behavior of carbonyl or methylene groups while offering enhanced lipophilicity and resistance to oxidative degradation—a feature highly valued in the development of CNS-targeting therapeutics and protease inhibitors.

From a synthetic perspective, the strained bicyclo[3.1.0]hexane scaffold in CAS No. 2648956-10-7 presents intriguing opportunities for ring-opening and rearrangement reactions. Recent studies highlight its role in generating spirocyclic and fused-ring systems, which are prevalent in natural products and pharmacophores. The compound's bromine atom further serves as a handle for palladium-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, enabling the rapid assembly of diverse molecular libraries for high-throughput screening.

Beyond pharmaceuticals, 2-bromo-6,6-difluorobicyclo[3.1.0]hexane has potential applications in advanced materials. Its rigid, fluorinated core could contribute to the development of liquid crystals with low viscosity and high thermal stability, or polymeric coatings with superior weather resistance. These attributes resonate with industries focused on renewable energy and electronics, where material performance is critical.

Environmental and regulatory considerations are also paramount when discussing halogenated compounds. While 2648956-10-7 is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound's stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions or catalytic processes) make it a candidate for sustainable synthesis workflows.

In summary, 2-bromo-6,6-difluorobicyclo[3.1.0]hexane (CAS No. 2648956-10-7) represents a versatile and scientifically compelling molecule at the intersection of organic chemistry and applied research. Its structural features cater to pressing needs in drug discovery, materials innovation, and synthetic methodology, positioning it as a valuable asset for academic and industrial laboratories alike. Future research may uncover additional applications, particularly in emerging fields like bioorthogonal chemistry or fluorine-based imaging probes, further expanding its utility.